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This guide provides an in-depth exploration of O-octylhydroxylamine hydrobromide (HBr), a
pivotal reagent in modern chemical biology, drug discovery, and materials science. We will
dissect its core properties, synthesis, and multifaceted applications, moving beyond simple
protocols to elucidate the underlying chemical principles and strategic considerations for its
effective use in research and development.

Core Molecular Attributes of O-Octylhydroxylamine
HBr

A foundational understanding of the physicochemical properties of O-octylhydroxylamine HBr is
critical for its successful application. This section delineates its fundamental molecular
characteristics.

Molecular Formula and Weight

The molecular identity of O-octylhydroxylamine HBr is defined by its constituent atoms and
their collective mass. The octyl chain provides significant hydrophobicity, a key feature
influencing its solubility and interaction with nonpolar moieties.
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Attribute Value
Chemical Formula CsH20BrNO
Molecular Weight 226.16 g/mol

The hydrobromide salt form enhances the compound's stability and simplifies its handling and
storage as a crystalline solid.

Chemical Structure

The structure of O-octylhydroxylamine HBr features a terminal oxyamine group, the
cornerstone of its reactivity, and a flexible eight-carbon alkyl chain.

Caption: Chemical structure of O-octylhydroxylamine HBr.

Synthesis and Quality Control

The synthesis of O-octylhydroxylamine HBr is a well-established process, yet rigorous quality
control is paramount to ensure its performance in sensitive applications.

Synthetic Workflow

A common and efficient route to O-octylhydroxylamine HBr involves the N-alkylation of a
protected hydroxylamine species, followed by deprotection and salt formation. The use of N-
hydroxyphthalimide is a classic strategy that affords good yields and simplifies purification.

Step 1: N-Alkylation Step 2: Deprotection Step 3: Salt Formation

N-Hydroxyphthalimide L, (A0, IINTF ] N-(Octyloxy)phthalimide Hydrazine, Ethanol 0O-Octylhydroxylamine (free base) HBr (ag 0O-Octylhydroxylamine HBr

Aldehyde/Ketone H 4.5-6.5, Aniline
y Oxime Ether

O-Octylhydroxylamine
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e To cite this document: BenchChem. [O-Octylhydroxylamine Hydrobromide: A Comprehensive
Technical Guide for Advanced Applications]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15442825#molecular-weight-and-formula-of-o-
octylhydroxylamine-hbr]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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